Cas no 6223-83-2 (4-Carboxy-9-fluorenone)

4-Carboxy-9-fluorenone Properties

Names and Identifiers

• 9-Oxo-9H-fluorene-4-carboxylic acid
• 9-Oxofluorene-4-carboxylic acid
• 9-Fluorenone-4-carboxylic Acid
• 9-Oxo-4-fluorenecarboxylic acid
• 9H-Fluorene-4-carboxylic acid, 9-oxo-
• AFQYQSWTVCNJQT-UHFFFAOYSA-N
• AK111096
• NSC27908
• MLS004820232
• STK500726
• SBB048289
• FC0905
• BBL011729
• 9-FLUORENONE-4-CARBOXLIC ACID
• VZ35744
• 9-
• NSC-27908
• NSC 27908
• 8J569W5Y6G
• AKOS001581033
• CS-W014225
• SR-01000596916-1
• AC-1718
• fluorenone-4-carboxylic acid
• FLUORENE-4-CARBOXYLIC ACID, 9-OXO-
• 9-Oxo-9H-fluorene-4-carboxylic acid #
• CCG-202852
• UNII-8J569W5Y6G
• 6223-83-2
• SB66891
• MFCD00001145
• SMR000415132
• F0804
• 9-Oxofluorene-4-carboxylic acid, 97%
• FT-0621656
• SCHEMBL600330
• DS-5097
• SY020328
• BB 0259233
• DTXSID10211281
• NS00034971
• EINECS 228-311-9
• FLUORENONE-5-CARBOXYLIC ACID
• 4-carboxy-9-fluorenone
• SR-01000596916
• 9-Fluorenone-4-carboxylic acid
• Fluorenone-4-carboxylic Acid; Fluorenone-5-carboxylic Acid; NSC 27908; 9-Oxo-9H-fluorene-4-carboxylic Acid; 9-Fluorenone-4-carboxylic Acid
• ALBB-006588
• AE-473/30684038
• DTXCID10133772
• +Expand

• MDL： MFCD00001145
• InChIKey： AFQYQSWTVCNJQT-UHFFFAOYSA-N
• Inchi： 1S/C14H8O3/c15-13-9-5-2-1-4-8(9)12-10(13)6-3-7-11(12)14(16)17/h1-7H,(H,16,17)
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C2C(C(=O)O[H])=C([H])C([H])=C([H])C=21
• BRN： 2694801

Computed Properties

• Exact Mass: 224.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 224.047344113g/mol
• Heavy Atom Count: 17
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 2.59620
• PSA: 54.37000
• Boiling Point: 476.5℃ at 760 mmHg
• Melting Point: 226.0 to 230.0 deg-C
• Flash Point: 256.1 °C
• Color/Form: powder
• Solubility: Not determined
• Density: 1.424

4-Carboxy-9-fluorenone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• HazardClass：IRRITANT

4-Carboxy-9-fluorenone Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters